Cas no 25495-90-3 (Hexane, chloro-)

• Product Name: Hexane, chloro-
• CAS No: 25495-90-3
• MF: C₆H₁₃Cl
• MW: 120.620421171188
• CID: 260510
• Update Time: 2024-01-27

Hexane, chloro- Chemical and Physical Properties

Names and Identifiers

• Hexane, chloro-
• Chlorohexane

• Inchi： 1S/C6H13Cl/c1-2-3-4-5-6-7/h2-6H2,1H3
• InChI Key： MLRVZFYXUZQSRU-UHFFFAOYSA-N
• SMILES： CCCCCCCl

Computed Properties

• Exact Mass: 120.07069
• Monoisotopic Mass: 120.070578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.868
• Melting Point: -94.0 °C
• Boiling Point: 133.9°Cat760mmHg
• Flash Point: 26.7°C
• PSA: 0